Cas no 2229162-77-8 (4-(4-methylthiophen-2-yl)butan-2-ol)

• Product Name: 4-(4-methylthiophen-2-yl)butan-2-ol
• CAS No: 2229162-77-8
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 5902522
• PubChem ID: 165980493
• Update Time: 2025-10-29

4-(4-methylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylthiophen-2-yl)butan-2-ol
• 2229162-77-8
• EN300-1797169

• Inchi： 1S/C9H14OS/c1-7-5-9(11-6-7)4-3-8(2)10/h5-6,8,10H,3-4H2,1-2H3
• InChI Key： WVCDTZOQHMYYFP-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCC(C)O

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-(4-methylthiophen-2-yl)butan-2-ol

Introduction to 4-(4-methylthiophen-2-yl)butan-2-ol (CAS No: 2229162-77-8)

4-(4-methylthiophen-2-yl)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229162-77-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a butan-2-ol backbone substituted with a 4-methylthiophen-2-yl group, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of a thiophene ring, a heterocyclic structure known for its biological activity, combined with a hydroxylated butyl chain, makes this compound a promising candidate for further exploration in drug discovery and material science.

The 4-methylthiophen-2-yl moiety introduces both electronic and steric properties that can influence the compound's reactivity and interaction with biological targets. Thiophene derivatives are widely studied for their role in various therapeutic areas, including antiviral, antibacterial, and anticancer agents. The methyl group at the 4-position of the thiophene ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for oral bioavailability. Meanwhile, the 2-position substitution allows for further functionalization, enabling chemists to tailor the compound's properties for specific applications.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug candidates. 4-(4-methylthiophen-2-yl)butan-2-ol stands out as a versatile building block that can be modified to create more complex molecules with enhanced pharmacological profiles. For instance, researchers have explored its potential as an intermediate in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The hydroxyl group at the 2-position of the butan chain provides a site for further derivatization, such as etherification or esterification, to introduce additional functional groups that may improve binding affinity or metabolic stability.

One of the most compelling aspects of 4-(4-methylthiophen-2-yl)butan-2-ol is its potential in developing next-generation therapeutics. The thiophene ring is known to exhibit significant bioactivity due to its ability to mimic natural products and interact with biological enzymes and receptors. Studies have shown that thiophene derivatives can modulate pathways involved in pain perception, neurodegeneration, and metabolic disorders. By incorporating this motif into a butanolic framework, researchers aim to enhance both the solubility and bioavailability of future drug candidates derived from this scaffold.

The synthesis of 4-(4-methylthiophen-2-yl)butan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the coupling of a 4-methylthiophene derivative with an appropriate butanal precursor under catalytic conditions. The introduction of the hydroxyl group at the 2-position can be achieved through oxidation or reduction strategies, depending on the desired outcome. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity, making this compound accessible for further medicinal chemistry investigations.

From a computational chemistry perspective, 4-(4-methylthiophen-2-yl)butan-2-ol has been subjected to molecular modeling studies to predict its interactions with biological targets. Docking simulations have revealed that this molecule can bind effectively to enzymes involved in metabolic diseases and inflammatory responses. The hydrophobic thiophene ring and lipophilic butyl chain create a balanced profile that allows for optimal binding affinity. Additionally, quantum mechanical calculations have been used to understand the electronic properties of the molecule, which are crucial for designing drugs with specific pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in thiophene-based compounds due to their broad spectrum of biological activities. 4-(4-methylthiophen-2-yl)butan-2-ol is no exception and has been tested in various preclinical models for its potential therapeutic effects. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. Furthermore, their ability to cross cell membranes makes them attractive candidates for treating neurological disorders where blood-brain barrier penetration is essential.

As research progresses, the applications of 4-(4-methylthiophen-2-yb)butan--22--ol are expected to expand into new therapeutic areas. Innovations in synthetic methodologies will continue to drive the development of more sophisticated derivatives with improved efficacy and safety profiles. Collaborative efforts between academic researchers and industry scientists will be vital in translating these findings into tangible medical breakthroughs. The versatility of this scaffold ensures that it will remain a cornerstone in pharmaceutical research for years to come.

In conclusion,(22916277--8) is a structurally intriguing compound with significant potential in drug discovery.(Thiop--e ring)(Butanol chain). Its unique combination of functional groups makes it an ideal candidate for designing novel therapeutics targeting various diseases.(Kinase inhibitors)(Anti-inflammatory agents). With ongoing advancements in synthetic chemistry and computational modeling,(Methy--lth--phen)--(But-- --22--o--) will continue to play a pivotal role in shaping the future of medicinal chemistry.(Drug development)(Biolog--cal activity).